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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling procedures for

Triethylphenylammonium iodide, a quaternary ammonium salt used in various research and

development applications. The following sections detail the physical and chemical properties,

hazard identification, handling and storage protocols, and emergency procedures to ensure the

safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
Triethylphenylammonium iodide is a solid organic compound. A clear understanding of its

physical and chemical properties is fundamental for its safe handling and use in experimental

protocols.

Property Value Reference

Chemical Formula C₁₂H₂₀IN [1]

Molecular Weight 305.20 g/mol [1]

Appearance Solid [1]

Melting Point 127-133 °C [1]

CAS Number 1010-19-1 [1]

EC Number 213-774-1 [1]
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Hazard Identification and GHS Classification
Triethylphenylammonium iodide is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating its potential dangers.

Signal Word:Danger[1]

GHS Hazard Class Hazard Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]

Acute Toxicity, Inhalation H331 Toxic if inhaled.[1]

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1][2]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure risks and maintain the integrity of

the compound.

A comprehensive PPE strategy is mandatory when handling Triethylphenylammonium
iodide.
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved goggles.[3]

Skin Protection

Handle with gloves (Nitrile rubber, minimum

layer thickness: 0.11 mm). Dispose of

contaminated gloves after use.[3] Wear

impervious clothing.[4]

Respiratory Protection

Use only in a well-ventilated area or under a

chemical fume hood.[2][5] If ventilation is

inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[5]

Adherence to standard laboratory hygiene practices is essential.

Avoid contact with skin and eyes.[3][4]

Avoid formation and inhalation of dust.[3][4]

Use only in a well-ventilated area.[2][6]

Do not eat, drink, or smoke when using this product.[2][7]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3]

Correct storage ensures the stability of the compound and the safety of the laboratory

environment.

Store in a well-ventilated place.[2][3]

Keep the container tightly closed in a dry place.[2][3]

Store locked up.[2][3]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[5][8]
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Emergency Procedures
In the event of accidental exposure or spillage, immediate and appropriate action is crucial.

Exposure Route First-Aid Procedure

If Swallowed

Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth.[2] Never give anything by

mouth to an unconscious person.[3]

If on Skin

Wash with plenty of soap and water.[2] Take off

contaminated clothing and wash before reuse.

[2] If skin irritation occurs, get medical

advice/attention.[2]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[2] Call a POISON

CENTER or doctor if you feel unwell.[2]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] If eye irritation persists,

get medical advice/attention.[2]

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[3][4]

Environmental Precautions: Do not let the product enter drains.[2][3]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[3]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Hazardous Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen iodide.

[3][6]
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Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, or national legislation.[2][3]

Experimental Workflow and Safety Logic
The following diagrams illustrate the logical flow for safely handling Triethylphenylammonium
iodide in a research setting.
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Caption: Safe Handling Workflow for Triethylphenylammonium Iodide.
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Caption: Hazard Mitigation Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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